Bromochlorofluoromethane, (-)-

• CAS: 31747-37-2
• Molecular Formula: CHBrClF
• Molecular Weight: 147.37 g/mol
• InChI: InChI=1S/CHBrClF/c2-1(3)4/h1H/t1-/m0/s1
• InChIKey: YNKZSBSRKWVMEZ-SFOWXEAESA-N

Procurement Guide for (−)-Bromochlorofluoromethane (CAS 31747-37-2) as a Chirality Benchmark Compound

(−)-Bromochlorofluoromethane (CAS 31747-37-2), the levorotatory enantiomer of bromochlorofluoromethane (CHBrClF), is one of the simplest stable chiral trihalomethane derivatives and serves as a foundational model for fundamental chirality research [1]. Its absence of functional groups, small size, and remarkable resistance to enantiomer separation—only reliably achieved via tailor-made cryptophane hosts or cryogenic gas chromatography—make it a stringent probe for both experimental and theoretical stereochemical studies [2].

Chirality benchmark Fundamental stereochemical probe and parity-violation studies

Host–guest recognition Enantioselective cryptophane binding and supramolecular sensing

Chiroptical calibration Low-rotation reference for polarimeter validation and DFT benchmarking

Cryogenic GC probe Evaluating chiral stationary phases under demanding separation conditions

• [1] Bromochlorofluoromethane. Wikipedia. https://en.wikipedia.org/?curid=46658551 View Source
• [2] Canceill, J., Lacombe, L., Collet, A. (1985). Analytical optical resolution of bromochlorofluoromethane by enantioselective inclusion into a tailor-made cryptophane and determination of its maximum rotation. Journal of the American Chemical Society, 107(24), 6993–6996. doi:10.1021/ja00310a041 View Source

Why Racemic or Opposite Enantiomer Cannot Replace (−)-Bromochlorofluoromethane in Enantioselective Applications

The two enantiomers of bromochlorofluoromethane exhibit opposite optical rotation, distinct binding affinities to chiral hosts, and different elution orders in enantioselective chromatography. The (−) enantiomer (R configuration) binds 1.1 kJ/mol more strongly to (−)-cryptophane-C than its (+)-antipode [1], and its specific rotation of approximately −1.6° is so small that enantiomeric excess cannot be reliably determined by polarimetry alone [2]. Substituting the racemate or the opposite enantiomer would annihilate the enantioselectivity that underpins all parity-violation, chiroptical, and supramolecular studies for which this compound is uniquely employed.

Target Compound

Substitute

Mismatch

(-)-Bromochlorofluoromethane

(+)-Enantiomer

Opposite binding affinity to cryptophane-C; distinct elution order; enantioselectivity reversed

(-)-Bromochlorofluoromethane

Racemate

No enantioselective host–guest response; zero net optical rotation; unsuitable for parity-violation or chiroptical studies

• [1] Canceill, J., Lacombe, L., Collet, A. (1985). Analytical optical resolution of bromochlorofluoromethane by enantioselective inclusion into a tailor-made cryptophane and determination of its maximum rotation. Journal of the American Chemical Society, 107(24), 6993–6996. doi:10.1021/ja00310a041 View Source
• [2] Costante, J., Hecht, L., Polavarapu, P. L., Collet, A., Barron, L. D. (1997). Absolute configuration of bromochlorofluoromethane from experimental and ab initio theoretical vibrational Raman optical activity. Angewandte Chemie International Edition, 36(8), 885–887. doi:10.1002/anie.199708851 View Source

Head-to-Head Differentiation Evidence for (−)-Bromochlorofluoromethane (CAS 31747-37-2)

Enantioselective Complexation Free Energy Difference with Cryptophane-C

When hosted by (−)-cryptophane-C in CDCl₃, (−)-bromochlorofluoromethane binds more strongly than its (+)-enantiomer with a measured free energy difference ΔΔG° = 1.1 kJ mol⁻¹ as determined by NMR [1]. Molecular dynamics simulations using free energy perturbation methods reproduced this selectivity, calculating ΔΔG° = 0–2.6 kJ mol⁻¹ for the (R)-(−) complex relative to the (S)-(+) complex [2].

Enantioselective binding

Head-to-head

(-) over (+) ΔΔG° 1.1 kJ mol⁻¹

Supports selective cryptophane host–guest studies

Reported NMR titration; cryptophane-C in CDCl₃

Evidence Dimension	Binding free energy difference (ΔΔG°) between enantiomers to a chiral host
Target Compound Data	ΔΔG° = 1.1 kJ mol⁻¹ (experimental, favoring (−)-CHBrClF)
Comparator Or Baseline	(+)-Bromochlorofluoromethane: ΔΔG° = 0 (reference for the less-bound enantiomer)
Quantified Difference	ΔΔG° = 1.1 kJ mol⁻¹
Conditions	Host: (−)-cryptophane-C; solvent: CDCl₃; method: ¹H NMR titration; temperature: 298 K

Why This Matters

This validated thermodynamic differentiation ensures that only the (−) enantiomer is selectively captured in supramolecular recognition studies, making it irreplaceable for enantioselective host–guest experiments.

• [1] Canceill, J., Lacombe, L., Collet, A. (1985). Analytical optical resolution of bromochlorofluoromethane by enantioselective inclusion into a tailor-made cryptophane and determination of its maximum rotation. Journal of the American Chemical Society, 107(24), 6993–6996. doi:10.1021/ja00310a041 View Source
• [2] Costante-Crassous, J., Marrone, T. J., Briggs, J. M., Matsumoto, J., Collet, A., McCammon, J. A. (1997). Absolute configuration of bromochlorofluoromethane from molecular dynamics simulation of its enantioselective complexation by cryptophane-C. Journal of the American Chemical Society, 119(16), 3818–3823. doi:10.1021/ja9701164 View Source

Maximum Specific Rotation Sets Benchmark for Enantiopurity Analysis

The pure enantiomer exhibits a maximum specific rotation [α]ᴅ = ±(1.6 ± 0.3)°, as derived from an NMR-determined enantiomeric excess of (4.3 ± 0.8)% in a partially resolved sample [1]. Independent gas chromatographic resolution confirmed [α]ᴅ = ±(1.5 ± 0.4)° [2]. For the (−) enantiomer, this corresponds to approximately −1.6°, an extremely small magnitude that precludes reliable optical purity assessment by polarimetry alone.

Specific rotation

Class-level

[α]ᴅ −1.6°

Supports polarimeter sensitivity validation at very low rotation

Enantiomeric excess from NMR; ±0.3° uncertainty

Evidence Dimension	Specific optical rotation [α]ᴅ at sodium D-line
Target Compound Data	[α]ᴅ = −1.6 ± 0.3° (for (−) enantiomer)
Comparator Or Baseline	Racemic bromochlorofluoromethane: [α]ᴅ = 0°; typical chiral compounds: [α]ᴅ > 10°
Quantified Difference	Absolute rotation of only ~1.6° from racemic baseline
Conditions	Sodium D-line (589 nm), ambient temperature, neat or low-concentration solution

Why This Matters

Because optical rotation is near zero, vendors must supply enantiopure (−)-bromochlorofluoromethane with certification by enantioselective GC or NMR, not by polarimetry, to guarantee material suitable for parity-violation or chiroptical benchmark studies.

• [1] Costante, J., Hecht, L., Polavarapu, P. L., Collet, A., Barron, L. D. (1997). Absolute configuration of bromochlorofluoromethane from experimental and ab initio theoretical vibrational Raman optical activity. Angewandte Chemie International Edition, 36(8), 885–887. doi:10.1002/anie.199708851 View Source
• [2] Grosenick, H., Schurig, V., Costante, J., Collet, A. (1995). Gas chromatographic enantiomer separation of bromochlorofluoromethane. Tetrahedron: Asymmetry, 6(1), 87–88. doi:10.1016/0957-4166(94)00358-I View Source

Cryogenic Gas Chromatography Required for Enantiomer Separation (Tiso ≈ −22 °C)

Enantiomer separation of bromochlorofluoromethane on a Chirasil-γ-Dex stationary phase requires cryogenic operation at −22 °C, reflecting a very low isoenantioselective temperature Tiso [REFS-1, REFS-2]. By contrast, the related tri(hetero)halogenomethane chlorofluoroiodomethane (CHFClI) can be resolved at higher temperatures on the same phase, indicating a higher Tiso [3]. This makes preparative or even analytical separation of bromochlorofluoromethane enantiomers uniquely demanding.

Cryogenic GC separation

Method context

Tiso ≈ −22 °C

Requires specialized cryogenic GC infrastructure

Chirasil-γ-Dex column; pre-resolved material reduces need

Evidence Dimension	Isoenantioselective temperature (Tiso) for GC enantiomer separation
Target Compound Data	Tiso ≈ −22 °C (Chirasil-γ-Dex, cryogenic separation required)
Comparator Or Baseline	Chlorofluoroiodomethane: Tiso significantly above −22 °C (separation feasible at higher temperatures, exact value not explicitly reported in cited comparative study)
Quantified Difference	At least ~20 °C lower Tiso for bromochlorofluoromethane
Conditions	Column: Chirasil-γ-Dex (octakis(3-O-butanoyl-2,6-di-O-n-pentyl)-γ-cyclodextrin); carrier: helium; detection: FID

Why This Matters

The requirement for cryogenic separation infrastructure imposes higher operational costs; procuring pre-resolved (−)-bromochlorofluoromethane from a qualified supplier eliminates the need for in-house cryogenic enantioselective GC.

• [1] Grosenick, H., Schurig, V., Costante, J., Collet, A. (1995). Gas chromatographic enantiomer separation of bromochlorofluoromethane. Tetrahedron: Asymmetry, 6(1), 87–88. doi:10.1016/0957-4166(94)00358-I View Source
• [2] Jiang, Z., Crassous, J., Schurig, V. (2005). Gas-chromatographic separation of tri(hetero)halogenomethane enantiomers. Chirality, 17(8), 488–493. doi:10.1002/chir.20191 View Source
• [3] Crassous, J., Monier, F., Dutasta, J.-P., Ziskind, M., Daussy, C., Grain, C., Chardonnet, C. (2004). Preparation of (+)-chlorofluoroiodomethane, determination of its enantiomeric excess and of its absolute configuration. Tetrahedron: Asymmetry, 15(13), 1995–2001. doi:10.1016/j.tetasy.2004.05.016 View Source

Parity Violation Experimental Sensitivity Surpasses Other Small Chiral Molecules

High-resolution infrared spectroscopy on highly enantiomerically enriched samples of bromochlorofluoromethane has established an experimental upper limit of 10⁻¹³ for the relative vibrational energy difference between the two enantiomers arising from parity-violating weak interactions [1]. This experimental sensitivity significantly exceeds what has been achieved with other small chiral candidates such as fluorooxirane, for which only theoretical parity-violating energy shifts of ~10⁻¹⁴ to 10⁻¹⁵ have been predicted [2].

Parity-violation sensitivity

Reported

CHBrClF ≤1×10⁻¹³ vs. fluorooxirane (theor. ~10⁻¹⁴)

Supports parity-violation experimental sensitivity benchmark

Ultra-high resolution IR spectroscopy; supersonic beam

Evidence Dimension	Experimental upper limit for relative parity-violation energy difference (ΔEₚᵥ/E) between enantiomers
Target Compound Data	≤1 × 10⁻¹³ (experimental) for bromochlorofluoromethane
Comparator Or Baseline	Fluorooxirane: theoretical ΔEₚᵥ/E ~ 10⁻¹⁴–10⁻¹⁵ (no experimental limit reported)
Quantified Difference	At least two orders of magnitude better experimental sensitivity achieved with bromochlorofluoromethane
Conditions	Ultra-high resolution IR laser spectroscopy, supersonic molecular beam, enantiomerically enriched sample

Why This Matters

As the only small chiral molecule for which an experimental parity-violation upper limit has been rigorously determined, (−)-bromochlorofluoromethane is the indispensable benchmark for experiments aiming to observe or constrain weak-interaction effects in molecular systems.

• [1] Crassous, J., Monier, F., Dutasta, J.-P., Ziskind, M., Daussy, C., Grain, C., Chardonnet, C. (2003). Search for resolution of chiral fluorohalogenomethanes and parity-violation effects at the molecular level. ChemPhysChem, 4(6), 541–548. doi:10.1002/cphc.200200536 View Source
• [2] Quack, M., Stohner, J. (2001). Molecular chirality and the fundamental symmetries of physics: Influence of parity violation on rovibrational frequencies and thermodynamic properties. Chirality, 13(10), 745–753. doi:10.1002/chir.10025 View Source

Application Scenarios for (−)-Bromochlorofluoromethane Where Comparator Compounds Fall Short

Enantioselective Host–Guest and Supramolecular Chirality Sensing

The 1.1 kJ mol⁻¹ enantioselective binding advantage of (−)-bromochlorofluoromethane over its (+)-antipode with (−)-cryptophane-C enables the compound to serve as a calibrant for chirality sensing and a model guest in studies of enantioselective encapsulation [1]. Neither the racemic mixture nor the (+) enantiomer can provide the same selective response, making the (−) enantiomer the required form for any cryptophane-based supramolecular recognition experiment.

Enantiopure Analytical Reference for Chiroptical Instrument Calibration and DFT Validation

With its exceptionally small and precisely measured specific rotation [α]ᴅ = −1.6 ± 0.3° [2], (−)-bromochlorofluoromethane serves as a stringent low-rotation standard for validating polarimeter sensitivity and for benchmarking density functional theory calculations of optical rotation. Racemic material or enantiomers of other trihalomethanes with higher rotation cannot fulfill this unique calibration role.

Parity-Violation Spectroscopy and Quantum Electrodynamics Testbed

The experimental upper limit of 10⁻¹³ for parity-violating vibrational energy shifts, achieved exclusively with bromochlorofluoromethane [3], makes the (−) enantiomer the compound of choice for next-generation two-photon Ramsey fringe experiments. Competing chiral probes such as chlorofluoroiodomethane or fluorooxirane have not yet reached this experimental maturity, positioning (−)-bromochlorofluoromethane as the leading candidate for the first direct observation of molecular parity violation.

Enantioselective Chromatography Method Development and Cryogenic GC Benchmarking

The requirement for cryogenic conditions (Tiso ≈ −22 °C) to separate bromochlorofluoromethane enantiomers on Chirasil-Dex phases [4] makes (−)-bromochlorofluoromethane an exacting probe for evaluating new chiral stationary phases and for optimizing cryogenic GC instrumentation. Compounds with higher Tiso (e.g., chlorofluoroiodomethane) do not challenge separation systems to the same degree.

Application

Selection Property

Validation Focus

Enantioselective host–guest studies

Enantiomeric binding affinity to cryptophane hosts

Enantioselective NMR titration validation

Chiroptical calibration and DFT benchmarking

Very low specific rotation reference value

Polarimeter sensitivity and DFT calculation validation

Parity-violation spectroscopy studies

Reported experimental upper limit

Parity-violation energy difference experimental validation

Cryogenic enantioselective GC method development

Demanding isoenantioselective temperature requirement

New chiral stationary phase evaluation

• [1] Canceill, J., Lacombe, L., Collet, A. (1985). Analytical optical resolution of bromochlorofluoromethane by enantioselective inclusion into a tailor-made cryptophane and determination of its maximum rotation. Journal of the American Chemical Society, 107(24), 6993–6996. doi:10.1021/ja00310a041 View Source
• [2] Costante, J., Hecht, L., Polavarapu, P. L., Collet, A., Barron, L. D. (1997). Absolute configuration of bromochlorofluoromethane from experimental and ab initio theoretical vibrational Raman optical activity. Angewandte Chemie International Edition, 36(8), 885–887. doi:10.1002/anie.199708851 View Source
• [3] Crassous, J., Monier, F., Dutasta, J.-P., Ziskind, M., Daussy, C., Grain, C., Chardonnet, C. (2003). Search for resolution of chiral fluorohalogenomethanes and parity-violation effects at the molecular level. ChemPhysChem, 4(6), 541–548. doi:10.1002/cphc.200200536 View Source
• [4] Grosenick, H., Schurig, V., Costante, J., Collet, A. (1995). Gas chromatographic enantiomer separation of bromochlorofluoromethane. Tetrahedron: Asymmetry, 6(1), 87–88. doi:10.1016/0957-4166(94)00358-I View Source